Cas no 70951-85-8 (4-Bromo-1-tert-butyl-1H-pyrazole)
70951-85-8 structure
Product Name:4-Bromo-1-tert-butyl-1H-pyrazole
CAS No:70951-85-8
MF:C7H11BrN2
MW:203.079640626907
MDL:MFCD13195703
CID:822750
PubChem ID:53216898
Update Time:2025-04-19
4-Bromo-1-tert-butyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-(tert-butyl)-1H-pyrazole
- 4-Bromo-1-t-butylpyrazole
- 4-bromo-1-tert-butyl-1H-pyrazole
- 4-bromo-1-tert-butylpyrazole
- 4-bromo-1-t-butyl-1H-pyrazole
- 1-tert-Butyl-4-Bromopyrazole
- 4-bromo-1-tert-butyl-pyrazole
- KLLXOOSSATXFFY-UHFFFAOYSA-N
- AB70462
- SY104667
- AB0078793
- V7420
- AM20100670
- 4-bromo-1-(1,1-dimethylethyl)-1H-pyrazole
- AC-33914
- 70951-85-8
- AS-18042
- VCA95185
- A848279
- MFCD13195703
- AKOS015835001
- FT-0767144
- CS-0042929
- EN300-136542
- SCHEMBL673370
- DTXSID00682027
- DA-16822
- STL588891
- 4-Bromo-1-tert-butyl-1H-pyrazole
-
- MDL： MFCD13195703
- Inchi： 1S/C7H11BrN2/c1-7(2,3)10-5-6(8)4-9-10/h4-5H,1-3H3
- InChI Key： KLLXOOSSATXFFY-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 202.01100
- Monoisotopic Mass: 202.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 1.8
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 229.8±13.0 ºC (760 Torr),
- Flash Point: 92.8±19.8 ºC,
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
- PSA: 17.82000
- LogP: 2.40060
4-Bromo-1-tert-butyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-tert-butyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 218612-5g |
4-Bromo-1-(tert-butyl)-1H-pyrazole |
70951-85-8 | 95% | 5g |
￡77.00 | 2022-02-28 | |
| Chemenu | CM189108-5g |
4-Bromo-1-(tert-butyl)-1H-pyrazole |
70951-85-8 | 95+% | 5g |
$73 | 2021-08-05 | |
| Chemenu | CM189108-10g |
4-Bromo-1-(tert-butyl)-1H-pyrazole |
70951-85-8 | 95+% | 10g |
$152 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104667-5g |
4-Bromo-1-(tert-butyl)-1H-pyrazole |
70951-85-8 | ≥95% | 5g |
¥119.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104667-10g |
4-Bromo-1-(tert-butyl)-1H-pyrazole |
70951-85-8 | ≥95% | 10g |
¥210.00 | 2025-04-13 | |
| TRC | B680178-25mg |
4-Bromo-1-t-butylpyrazole |
70951-85-8 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B680178-50mg |
4-Bromo-1-t-butylpyrazole |
70951-85-8 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B680178-100mg |
4-Bromo-1-t-butylpyrazole |
70951-85-8 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B680178-250mg |
4-Bromo-1-t-butylpyrazole |
70951-85-8 | 250mg |
$ 98.00 | 2023-04-18 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01005-100g |
4-bromo-1-tert-butylpyrazole |
70951-85-8 | 95% | 100g |
$1300 | 2023-09-07 |
4-Bromo-1-tert-butyl-1H-pyrazole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
70951-85-8 (4-Bromo-1-tert-butyl-1H-pyrazole) Related Products
- 116476-96-1(1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis[4-bromo-)
- 71229-85-1(4-Bromo-1-ethyl-1H-pyrazole)
- 1151802-23-1(4-Bromo-1-cyclopropyl-1H-pyrazole)
- 141302-40-1(4-bromo-1-cyclohexyl-1H-pyrazole)
- 141302-33-2(4-Bromo-1-propyl-1H-pyrazole)
- 313735-62-5(4-bromo-1-(propan-2-yl)-1H-pyrazole)
- 663941-75-1(2-(4-bromo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride)
- 1002309-50-3(4-bromo-1-cyclobutyl-pyrazole)
- 1184394-32-8(4-bromo-1-(2-methylpropyl)-1H-pyrazole)
- 1012880-01-1(4-Bromo-1-cyclopentyl-1H-pyrazole)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
